Cas no 1940176-03-3 (Abiraterone metabolite 1)

• Product Name: Abiraterone metabolite 1
• CAS No: 1940176-03-3
• MF: C₂₄H₃₃NO
• MW: 351.524926900864
• CID: 4630734
• PubChem ID: 122638979
• Update Time: 2025-06-09

Abiraterone metabolite 1 Chemical and Physical Properties

Names and Identifiers

• Abiraterone metabolite 1
• (3β,5β)-17-(3-Pyridinyl)androst-16-en-3-ol (ACI)
• DA-60684
• AKOS040740679
• 1940176-03-3
• MS-25446
• (3beta,5beta)-17-(3-Pyridinyl)androst-16-en-3-ol
• (3S,5R,8R,9S,10S,13S,14S)-10,13-dimethyl-17-pyridin-3-yl-2,3,4,5,6,7,8,9,11,12,14,15-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• HY-103687
• CS-8143
• F85583
• SCHEMBL18170331
• 3β-OH-5α-Abi

• Inchi： 1S/C24H33NO/c1-23-11-9-18(26)14-17(23)5-6-19-21-8-7-20(16-4-3-13-25-15-16)24(21,2)12-10-22(19)23/h3-4,7,13,15,17-19,21-22,26H,5-6,8-12,14H2,1-2H3/t17-,18+,19+,21+,22+,23+,24-/m1/s1
• InChI Key： UNJQRCXVHBZVTM-JSIIKIRASA-N
• SMILES： C[C@@]12C(C3C=NC=CC=3)=CC[C@H]1[C@@H]1CC[C@@H]3C[C@H](CC[C@]3(C)[C@H]1CC2)O

Computed Properties

• Exact Mass: 351.256214676g/mol
• Monoisotopic Mass: 351.256214676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 33.1Ų

Abiraterone metabolite 1 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Abiraterone metabolite 1

Abiraterone Metabolite 1 (CAS No. 1940176-03-3): An Overview of Its Role in Cancer Research and Treatment

Abiraterone Metabolite 1 (CAS No. 1940176-03-3) is a significant compound in the field of oncology, particularly in the treatment of advanced prostate cancer. This metabolite is derived from abiraterone acetate, a potent and selective inhibitor of CYP17, an enzyme crucial for the biosynthesis of androgens. The primary role of abiraterone acetate is to block the production of androgens, which are essential for the growth and survival of prostate cancer cells.

The metabolism of abiraterone acetate involves several steps, leading to the formation of various metabolites, including Abiraterone Metabolite 1. This metabolite has been extensively studied for its pharmacological properties and potential therapeutic applications. Recent research has highlighted its role in maintaining the efficacy of abiraterone therapy and its potential as a biomarker for treatment response.

In clinical trials, abiraterone acetate has demonstrated significant benefits in patients with castration-resistant prostate cancer (CRPC). The drug has been shown to prolong overall survival and improve quality of life. However, the development of resistance to abiraterone therapy remains a challenge. Understanding the metabolism and pharmacokinetics of abiraterone acetate, including the role of Abiraterone Metabolite 1, is crucial for optimizing treatment strategies and overcoming resistance.

Abiraterone Metabolite 1 is primarily formed through the hydrolysis of abiraterone acetate by carboxylesterases, followed by further metabolic transformations. These transformations can affect the drug's bioavailability, distribution, metabolism, and excretion (ADME) properties. Studies have shown that the levels of Abiraterone Metabolite 1 in plasma can serve as a marker for the extent of abiraterone metabolism and its therapeutic efficacy.

The pharmacological activity of Abiraterone Metabolite 1 has also been investigated. While it is generally less potent than abiraterone acetate in inhibiting CYP17, it still exhibits significant anti-androgenic effects. This makes it an important consideration in the overall therapeutic strategy for prostate cancer patients. Additionally, the presence and levels of Abiraterone Metabolite 1 can provide valuable insights into patient response to treatment and help guide dose adjustments.

In preclinical studies, Abiraterone Metabolite 1 has been shown to inhibit the growth of prostate cancer cells in vitro and in vivo. These findings suggest that it may contribute to the overall anti-tumor activity observed with abiraterone therapy. Furthermore, research into the mechanisms by which Abiraterone Metabolite 1 exerts its effects has identified potential targets for enhancing therapeutic outcomes.

The role of Abiraterone Metabolite 1 in drug resistance is another area of active research. Some studies have suggested that variations in metabolic pathways can lead to differences in metabolite levels, potentially contributing to resistance mechanisms. Understanding these variations can help identify patients who may benefit from alternative or combination therapies.

Clinical trials have also explored the use of biomarkers to predict response to abiraterone therapy. Elevated levels of circulating tumor cells (CTCs) and specific genetic markers have been associated with better outcomes. The levels of Abiraterone Metabolite 1 may serve as an additional biomarker, providing a more comprehensive picture of patient response and guiding personalized treatment decisions.

In conclusion, Abiraterone Metabolite 1 (CAS No. 1940176-03-3) plays a crucial role in the pharmacology and therapeutic efficacy of abiraterone acetate. Its study provides valuable insights into the mechanisms of action, metabolism, and potential resistance pathways associated with this important anticancer agent. Ongoing research continues to explore new avenues for optimizing treatment strategies and improving outcomes for patients with advanced prostate cancer.